Cas no 2228745-50-2 (3-(4-methylpyrimidin-5-yl)oxypropan-1-amine)

• Product Name: 3-(4-methylpyrimidin-5-yl)oxypropan-1-amine
• CAS No: 2228745-50-2
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6235380
• PubChem ID: 165849169
• Update Time: 2025-11-07

3-(4-methylpyrimidin-5-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylpyrimidin-5-yl)oxypropan-1-amine
• 3-[(4-methylpyrimidin-5-yl)oxy]propan-1-amine
• 2228745-50-2
• EN300-1756806

• Inchi： 1S/C8H13N3O/c1-7-8(5-10-6-11-7)12-4-2-3-9/h5-6H,2-4,9H2,1H3
• InChI Key： ZRLZBUJRUUMYGF-UHFFFAOYSA-N
• SMILES： O(C1=CN=CN=C1C)CCCN

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61Ų

Additional information on 3-(4-methylpyrimidin-5-yl)oxypropan-1-amine

3-(4-Methylpyrimidin-5-yl)oxypropan-1-amine: A Comprehensive Overview

The compound 3-(4-methylpyrimidin-5-yl)oxypropan-1-amine, identified by the CAS number 2228745-50-2, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amines and features a unique structure that combines a pyrimidine ring with an amine group, making it a valuable intermediate in organic synthesis and drug development.

The molecular structure of 3-(4-methylpyrimidin-5-yl)oxypropan-1-amine consists of a pyrimidine ring substituted with a methyl group at position 4 and an oxypropaneamine group at position 5. This arrangement imparts the molecule with distinct chemical properties, including high reactivity and versatility in synthetic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents.

One of the most notable aspects of this compound is its ability to participate in various nucleophilic substitution reactions. Researchers have demonstrated that the amine group in 3-(4-methylpyrimidin-5-yl)oxypropan-1-amine can act as a nucleophile, enabling the formation of diverse derivatives. These derivatives have shown promise in inhibiting key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, recent advancements have focused on optimizing the production process of 3-(4-methylpyrimidin-5-yl)oxypropan-1-amine. Traditional methods often involved multi-step reactions with low yields, but modern techniques leveraging catalytic asymmetric synthesis have significantly improved efficiency. These improvements have made the compound more accessible for large-scale production, paving the way for its broader application in pharmaceutical research.

The pharmacological properties of 3-(4-methylpyrimidin-5-yl)oxypropan-1-amine have also been extensively studied. Preclinical trials have revealed its potential as an anti-inflammatory agent, with studies indicating its ability to modulate cytokine production and reduce oxidative stress. Additionally, its role as a precursor in the development of novel antibiotics has been explored, highlighting its versatility in medicinal chemistry.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its interaction with biological targets, such as protein receptors. These studies have been instrumental in guiding the design of more potent and selective derivatives.

In conclusion, 3-(4-methylpyrimidin-5-yl)oxypropan-1-amino, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span from organic synthesis to drug discovery, making it an indispensable tool for scientists and researchers worldwide. As ongoing studies uncover new dimensions of this compound's potential, it is poised to play an even more significant role in advancing modern medicine.